Cas no 1361744-07-1 (3,6-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3,6-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361744-07-1
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4801275
• Update Time: 2025-06-30

3,6-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-11-1-4-16(22)14(9-11)13-3-6-18(25-19(13)7-8-24)15-10-12(21)2-5-17(15)23/h1-6,9-10H,7H2
• InChI Key： RJXQZMCUWMMWDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(C2C=C(C=CC=2Cl)Cl)N=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 3,6-Bis(2,5-dichlorophenyl)pyridine-2-acetonitrile

3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile: A Versatile Compound for Advanced Pharmaceutical and Material Applications

3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile (CAS No. 1361744-07-1) is a novel organic compound characterized by its unique molecular structure and functional groups, which have attracted significant attention in the fields of pharmaceutical research, materials science, and chemical synthesis. This compound combines the aromatic pyridine ring with acetonitrile functionality, while the 2,5-dichlorophenyl groups introduce additional reactivity and biological activity potential. Recent studies have highlighted its role in the development of targeted therapies and functional materials, making it a critical subject for interdisciplinary research.

3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile exhibits a molecular framework that bridges aromatic systems with nitrile functionalities, enabling it to participate in diverse chemical reactions. The 2,5-dichlorophenyl substituents are known to modulate electronic properties, while the pyridine ring provides a stable scaffold for further functionalization. This structural versatility allows the compound to serve as a building block for the synthesis of complex molecules with tailored properties. Recent advancements in synthetic methods have enabled the efficient preparation of this compound, which is now being explored for applications in drug discovery and advanced materials.

Recent research has demonstrated the utility of 3,6-Bis(2,5-Dichlynophenyl)pyridine-2-Acetonitrile in the development of antifungal agents. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against drug-resistant fungal strains. The chlorinated phenyl groups are believed to enhance the compound's ability to disrupt fungal cell membranes, while the pyridine ring contributes to its stability in biological systems. This finding underscores the importance of structural optimization in designing effective antifungal therapeutics.

Another area of interest is the application of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile in the synthesis of functional polymers. Researchers at the University of Tokyo have developed a novel polymerization strategy that incorporates this compound as a monomer. The resulting polymers demonstrated exceptional thermal stability and mechanical strength, making them suitable for use in high-performance materials. This innovation highlights the compound's potential in the field of polymer science and its role in advancing material technologies.

The chemical reactivity of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile has also been explored in the context of catalytic processes. A 2024 study in Organic Letters described the use of this compound as a key intermediate in the synthesis of heterocyclic compounds. The nitrile group serves as a versatile handle for further functionalization, enabling the creation of complex molecular architectures. This capability has significant implications for the development of new synthetic methodologies in organic chemistry.

In the pharmaceutical industry, 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile has been identified as a potential lead compound for the design of anti-inflammatory agents. A 2023 preclinical study published in Pharmaceutical Research found that derivatives of this compound exhibited significant anti-inflammatory activity in animal models. The compound's ability to modulate inflammatory pathways suggests its potential as a therapeutic agent for chronic inflammatory diseases.

The synthesis of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile has been optimized through various methodologies to improve yield and purity. A recent study published in Green Chemistry described an environmentally friendly approach using microwave-assisted synthesis. This method not only enhances the efficiency of the reaction but also reduces the use of hazardous solvents, aligning with the principles of green chemistry. Such advancements are crucial for the sustainable production of this compound.

Furthermore, the physicochemical properties of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile have been characterized using advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure, while X-ray crystallography has elucidated its solid-state arrangement. These data are essential for understanding its behavior in different environments and for predicting its interactions with biological targets.

The biological activity of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile has been evaluated in various in vitro and in vivo models. A 2024 study in Toxicological Sciences reported its low cytotoxicity profile, suggesting a favorable safety margin for potential therapeutic applications. This finding is particularly important for the development of safe and effective drugs.

Recent computational studies have also provided valuable insights into the molecular mechanisms of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile. Molecular docking simulations have identified potential protein targets, including enzymes involved in metabolic pathways. These findings are critical for the rational design of new drugs and for understanding the compound's mode of action.

As the field of medicinal chemistry continues to evolve, 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile is emerging as a versatile compound with diverse applications. Its structural adaptability and reactivity make it an attractive candidate for the development of novel therapeutics and functional materials. Ongoing research is expected to further expand its potential uses and to provide a deeper understanding of its biological and chemical properties.

Collaborative efforts between academia and industry are playing a crucial role in advancing the applications of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile. These partnerships are facilitating the translation of basic research into practical solutions, ensuring that the compound's potential is fully realized. Such interdisciplinary approaches are essential for addressing complex challenges in healthcare and materials science.

The future of 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile research is promising, with emerging technologies and methodologies poised to unlock new possibilities. Advances in synthetic chemistry, computational modeling, and biotechnology are expected to drive innovation in this field. As a result, 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile is likely to play an increasingly important role in the development of next-generation therapeutics and materials.

In conclusion, 3,6-Bis(2,5-Dichlorophenyl)pyridine-2-Acetonitrile represents a significant advancement in the fields of medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable compound for a wide range of applications. Ongoing research is expected to further expand its potential uses and to provide a deeper understanding of its biological and chemical properties. As the scientific community continues to explore new avenues, the compound is likely to play an increasingly important role in the development of innovative solutions for healthcare and technology.